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Compound of Interest

Compound Name:
Methyl 3-(4-

cyanophenoxy)benzoate

CAS No.: 934690-54-7

Cat. No.: B3022857

Get Quote

Executive Summary & Chemical Identity
Methyl 3-(4-cyanophenoxy)benzoate (CAS: 934690-54-7) is a diaryl ether ester used as a

scaffold in the synthesis of pyrethroid insecticides and kinase inhibitors. Its structure combines

a benzoate core with a para-cyanophenoxy moiety, imparting distinct electronic properties

visible in spectroscopic analysis.
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Property Data

CAS Number 934690-54-7

IUPAC Name Methyl 3-(4-cyanophenoxy)benzoate

Molecular Formula C₁₅H₁₁NO₃

Molecular Weight 253.25 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in DMSO, Chloroform, Ethyl Acetate;

Insoluble in Water

Synthesis & Reaction Profiling
To understand the spectroscopic impurities, one must understand the synthesis. The standard

industrial route utilizes a Nucleophilic Aromatic Substitution (S_NAr).

Experimental Protocol (S_NAr Coupling)
Reagents: Methyl 3-hydroxybenzoate (1.0 eq), 4-Fluorobenzonitrile (1.1 eq), Potassium

Carbonate (K₂CO₃, 2.0 eq).

Solvent: DMF or DMSO (Anhydrous).

Conditions: Heat to 80–100°C for 4–6 hours under N₂ atmosphere.

Workup: Dilute with water, extract with ethyl acetate, wash with brine, dry over MgSO₄.

Purification: Recrystallization from Ethanol/Hexane or Flash Chromatography

(Hexane:EtOAc 8:2).

Reaction Pathway Visualization
The following diagram illustrates the chemical transformation and potential side-reactions

(hydrolysis).
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Figure 1: S_NAr synthesis pathway showing the coupling of the phenol and aryl fluoride.

Spectroscopic Characterization
A. Infrared (IR) Spectroscopy
The IR spectrum is dominated by three diagnostic regions: the nitrile, the ester carbonyl, and

the ether linkage.

Functional Group Wavenumber (cm⁻¹) Assignment & Notes

C≡N Stretch 2220 – 2230
Sharp, medium intensity.

Diagnostic for the nitrile group.

C=O Stretch 1715 – 1725
Strong, sharp. Characteristic of

conjugated methyl esters.

C=C Aromatic 1580 – 1600
Multiple bands indicating

aromatic ring breathing.

C–O–C Ether 1240 – 1260
Strong, broad. Asymmetric

stretch of the diaryl ether.

C–O Ester 1100 – 1120
C–O–C stretch of the methyl

ester.

B. ¹H NMR Spectroscopy (400 MHz, CDCl₃)
The proton NMR shows two distinct aromatic spin systems: the 3-substituted benzoate ring

(Ring A) and the para-substituted benzonitrile ring (Ring B).
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Ring A (Benzoate): Exhibits a complex pattern due to meta-substitution (Singlet, Doublet,

Triplet, Doublet).

Ring B (Benzonitrile): Exhibits an AA'BB' system (two doublets), characteristic of para-

substitution.

Shift (δ ppm) Mult. Integration Assignment Coupling (Hz)

7.88 dt 1H H-6 (Benzoate) J = 7.8, 1.2

7.75 t/m 1H H-2 (Benzoate) J = 2.0 (meta)

7.62 d 2H
H-2', H-6'

(Benzonitrile)
J = 8.8 (AA'BB')

7.48 t 1H H-5 (Benzoate) J = 8.0

7.28 ddd 1H H-4 (Benzoate) J = 8.0, 2.4, 1.0

7.05 d 2H
H-3', H-5'

(Benzonitrile)
J = 8.8 (AA'BB')

3.91 s 3H
-OCH₃ (Methyl

Ester)
N/A

Interpretation Logic:

H-2', H-6' (7.62 ppm): These protons are ortho to the electron-withdrawing cyano group,

shifting them downfield.

H-3', H-5' (7.05 ppm): These are ortho to the electron-donating ether oxygen, shifting them

upfield.

H-2 (7.75 ppm): Deshielded by the ortho-ester group and the lack of ortho-coupling partners

(appearing as a singlet/narrow triplet).

C. ¹³C NMR Spectroscopy (100 MHz, CDCl₃)
Key diagnostic carbons include the nitrile carbon (~118 ppm) and the ester carbonyl (~166

ppm).
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Shift (δ ppm) Carbon Type Assignment

166.2 C=O Ester Carbonyl

160.5 Cq-O
Ether Carbon (Benzonitrile

ring)

155.8 Cq-O Ether Carbon (Benzoate ring)

134.1 CH Benzonitrile (Ortho to CN)

131.8 Cq Benzoate (Ipso to C=O)

130.2 CH Benzoate (C-5)

125.4 CH Benzoate (C-6)

124.8 CH Benzoate (C-4)

120.1 CH Benzoate (C-2)

118.5 C≡N Nitrile Carbon

117.8 CH Benzonitrile (Ortho to O)

106.5 Cq-CN Benzonitrile (Ipso to CN)

52.4 CH₃ Methoxy Carbon

Mass Spectrometry (GC-MS / ESI)
In Electron Impact (EI) ionization, the molecule follows a predictable fragmentation pathway

involving the loss of the methoxy group and the cleavage of the ether bond.

Molecular Ion (M⁺): m/z 253 (Base peak or strong intensity).

Fragment 1 [M - OMe]⁺: m/z 222 (Acylium ion).

Fragment 2 [M - COOMe]⁺: m/z 194 (Biaryl ether cation).

Fragment 3 [C₇H₄N]⁺: m/z 102 (Cyanophenyl cation).

Fragmentation Logic Diagram
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Figure 2: Proposed mass spectrometry fragmentation pathway.

Quality Control & Impurity Profiling
When analyzing synthesized batches, two primary impurities are common:

3-(4-cyanophenoxy)benzoic acid: Result of ester hydrolysis. Detected by a broad OH stretch

in IR (3000-3300 cm⁻¹) and loss of the methyl singlet in NMR.

Methyl 3-hydroxybenzoate: Unreacted starting material. Detected by a phenolic OH signal

(~5.5-6.0 ppm) in NMR.

HPLC Method (Standard):

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5µm).

Mobile Phase: A: 0.1% Formic Acid in Water / B: Acetonitrile.

Gradient: 10% B to 90% B over 20 minutes.

Detection: UV @ 254 nm (Aromatic) and 220 nm (Nitrile).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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